3-(4-Difluoromethoxy-phenyl)-propionaldehyde

• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol
• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]propanal
• InChI: InChI=1S/C10H10F2O2/c11-10(12)14-9-5-3-8(4-6-9)2-1-7-13/h3-7,10H,1-2H2
• InChI Key: OHYZZGFMYKTCDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC=O)OC(F)F

Description

3-(4-Difluoromethoxy-phenyl)-propionaldehyde is an aromatic aldehyde derivative characterized by a difluoromethoxy (-OCHF₂) substituent at the para position of a phenyl ring attached to a propionaldehyde backbone. The difluoromethoxy group imparts unique electronic and steric properties, distinguishing it from other substituted propionaldehydes .

Comparison with Similar Compounds

Electronic Effects :

• The difluoromethoxy group’s strong electron-withdrawing nature increases the electrophilicity of the aldehyde carbonyl, making it more reactive toward nucleophiles compared to methoxy or tert-butyl analogs .
• Chloro and difluoromethoxy substituents exhibit similar electron-withdrawing tendencies, but the latter introduces greater polarity due to fluorine’s electronegativity .

Steric Effects :

• Bulky groups like tert-butyl hinder nucleophilic attack at the carbonyl, whereas smaller substituents (e.g., methoxy, chloro) impose minimal steric barriers .

Physicochemical Properties

A comparative summary of molecular parameters is provided below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility Trends
3-(4-Difluoromethoxy-phenyl)-propionaldehyde	C₁₀H₉F₂O₂	202.18*	~250 (estimated)	Moderate in polar solvents
Bourgeonal	C₁₃H₁₈O	190.28	285–290	Low in water, high in organics
3-(4-Methoxyphenyl)propionaldehyde	C₁₀H₁₂O₂	164.20	Not reported	Moderate polarity
3-(4-Chloro-phenyl)propionaldehyde	C₉H₉ClO	168.62	238.6 (predicted)	Low in water
3-(Methylthio)propionaldehyde	C₄H₈OS	104.17	122–124	Soluble in ethanol, ether

*Estimated based on structural analogs.

• Boiling Points : Bulky substituents (e.g., tert-butyl) increase molecular weight and boiling points, while smaller groups (e.g., methylthio) reduce them .
• Solubility : Difluoromethoxy and chloro derivatives are less water-soluble due to hydrophobic substituents, whereas methoxy analogs show improved solubility in polar solvents .